Cas no 1546615-95-5 (1-(4-Bromo-2-fluorophenyl)ethanesulfonyl chloride)

• Product Name: 1-(4-Bromo-2-fluorophenyl)ethanesulfonyl chloride
• CAS No: 1546615-95-5
• MF: C₈H₇BrClFO₂S
• MW: 301.560383081436
• CID: 5284627
• Update Time: 2025-10-28

1-(4-Bromo-2-fluorophenyl)ethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)ethane-1-sulfonyl chloride
• 1-(4-Bromo-2-fluorophenyl)ethanesulfonyl chloride

• Inchi： 1S/C8H7BrClFO2S/c1-5(14(10,12)13)7-3-2-6(9)4-8(7)11/h2-5H,1H3
• InChI Key： SRVNXLGQXOTXMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5

Additional information on 1-(4-Bromo-2-fluorophenyl)ethanesulfonyl chloride

1-(4-Bromo-2-Fluorophenyl)Ethanesulfonyl Chloride: A Comprehensive Overview

1-(4-Bromo-2-Fluorophenyl)Ethanesulfonyl Chloride (CAS No. 1546615-95-5) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its unique structure, has emerged as a valuable intermediate in the synthesis of various bioactive molecules and advanced materials. The molecule consists of a bromine atom at the para position, a fluorine atom at the ortho position on the phenyl ring, and an ethanesulfonyl chloride group attached to the benzene ring. This combination of functional groups makes it a versatile building block for constructing complex molecular architectures.

The synthesis of 1-(4-Bromo-2-Fluorophenyl)Ethanesulfonyl Chloride involves a multi-step process that typically begins with the bromination and fluorination of an aromatic ring. The introduction of the ethanesulfonyl chloride group is achieved through nucleophilic aromatic substitution or other advanced coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields. These developments have made this compound more accessible for large-scale applications in pharmaceuticals and agrochemicals.

One of the most promising applications of 1-(4-Bromo-2-Fluorophenyl)Ethanesulfonyl Chloride lies in its use as an intermediate in drug discovery. The bromine and fluorine substituents on the phenyl ring contribute to its high reactivity and selectivity in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in constructing biologically active molecules with complex stereochemistry. For instance, recent studies have demonstrated its utility in synthesizing novel kinase inhibitors and GPCR modulators, which hold potential for treating various diseases, including cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, 1-(4-Bromo-2-Fluorophenyl)Ethanesulfonyl Chloride has found applications in materials science. Its ability to undergo metal-catalyzed cross-coupling reactions makes it an ideal precursor for synthesizing advanced polymers and nanomaterials. For example, researchers have utilized this compound to develop high-performance polymeric membranes for water desalination and gas separation. The unique electronic properties imparted by the bromine and fluorine substituents enhance the mechanical stability and chemical resistance of these materials.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the electronic properties of 1-(4-Bromo-2-Fluorophenyl)Ethanesulfonyl Chloride. Quantum mechanical calculations have revealed that the presence of electron-withdrawing groups like bromine and fluorine significantly alters the electronic distribution across the molecule, making it more susceptible to nucleophilic attack. This insight has been instrumental in designing more efficient reaction conditions for its synthesis and application.

Moreover, green chemistry principles have been increasingly integrated into the synthesis and application of 1-(4-Bromo-2-Fluorophenyl)Ethanesulfonyl Chloride. Researchers are exploring ways to minimize waste generation and reduce energy consumption during its production. For instance, catalytic hydrogenation methods using renewable catalysts have been proposed as sustainable alternatives to traditional synthesis routes.

In conclusion, 1-(4-Bromo-2-Fluorophenyl)Ethanesulfonyl Chloride (CAS No. 1546615-95-5) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, combined with cutting-edge synthetic methods, positions it as a key player in advancing drug discovery, materials science, and sustainable chemical processes. As research continues to uncover new applications and optimizations for this compound, its impact on various industries is expected to grow significantly.